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Compound of Interest

Compound Name:
Diethyl 5-

(hydroxymethyl)isophthalate

Cat. No.: B061330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for Diethyl 5-(hydroxymethyl)isophthalate (CAS No: 181425-91-2). The information

presented herein is intended to support laboratory safety and ensure the proper use of this

compound in research and development settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diethyl 5-
(hydroxymethyl)isophthalate is presented in Table 1. This data is essential for understanding

the compound's behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C13H16O5 [1][2][3]

Molecular Weight 252.26 g/mol [2][3][4]

Appearance White to off-white solid [3][4]

Melting Point 82-85 °C (lit.) [1][2][4][5]

Boiling Point (Predicted) 398.6 ± 37.0 °C [1][2][5]

Density (Predicted) 1.189 ± 0.06 g/cm³ [1][2][5]

pKa (Predicted) 14.25 ± 0.10 [1][2][5]

Hazard Identification and Classification
Diethyl 5-(hydroxymethyl)isophthalate is classified as an irritant.[1][2] The GHS hazard

classifications and corresponding statements are crucial for risk assessment in the laboratory.

Hazard
Classification

Code Description Source(s)

Skin Irritation H315 Causes skin irritation [4]

Eye Irritation H319
Causes serious eye

irritation
[4]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation
[4]

Signal Word: Warning[3][4]

Hazard Symbols:

Xi (Irritant)[1][2]

GHS07 (Exclamation Mark)[3]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Diethyl 5-(hydroxymethyl)isophthalate, the following personal protective

equipment should be used:

Eye Protection: Eyeshields or safety glasses.[4]

Hand Protection: Protective gloves.[4]

Respiratory Protection: A dust mask, such as a type N95 (US), is recommended, especially

when handling the solid form where dust generation is possible.[4]

Engineering Controls
Work with Diethyl 5-(hydroxymethyl)isophthalate should be conducted in a well-ventilated

area. For procedures that may generate dust or aerosols, the use of a fume hood or other

appropriate exhaust ventilation is recommended.

Storage
Store Diethyl 5-(hydroxymethyl)isophthalate in a tightly closed container in a dry and well-

ventilated place. It is recommended to store the compound in a cool place and at room

temperature.[5] This chemical is classified as a combustible solid.[4][6]

First Aid Measures
In the event of exposure, the following first aid measures should be taken. In all cases, it is

advisable to consult a physician and show them the safety data sheet for the compound.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration.
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If swallowed: Never give anything by mouth to an unconscious person.

Toxicological Information
Detailed toxicological studies specifically for Diethyl 5-(hydroxymethyl)isophthalate are not

readily available in the public domain. The hazard classification is based on its irritant

properties. For a broader understanding of the potential toxicology of related compounds, data

for Diethyl Phthalate (DEP) is often considered. However, it is critical to note that DEP is a

different chemical, and its toxicological profile should not be directly extrapolated to Diethyl 5-
(hydroxymethyl)isophthalate.

Experimental Workflow: Safe Handling of Diethyl 5-
(hydroxymethyl)isophthalate
The following diagram outlines a general workflow for the safe handling of Diethyl 5-
(hydroxymethyl)isophthalate in a research setting.
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(Cool, Dry, Ventilated) Pre-Experiment Risk Assessment Don Personal Protective Equipment
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Weighing and Preparation
(In Ventilated Enclosure) Experimental Use

Decontamination of Work Area

Waste Segregation
(Labeled, Sealed Container)

Unused Material & Contaminated Waste

Proper Waste Disposal Doff and Dispose of PPE Hand Washing

Click to download full resolution via product page

Caption: General workflow for the safe handling of Diethyl 5-(hydroxymethyl)isophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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